Cas no 3030-53-3 (Ethanone,1,1'-(oxydi-4,1-phenylene)bis[2-chloro-)

• Product Name: Ethanone,1,1'-(oxydi-4,1-phenylene)bis[2-chloro-
• CAS No: 3030-53-3
• MF: C₁₆H₁₂Cl₂O₃
• MW: 323.170682907104
• CID: 306312
• PubChem ID: 194699
• Update Time: 2025-04-19

Ethanone,1,1'-(oxydi-4,1-phenylene)bis[2-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]ethanone
• 1,1'-(4,4'-oxybis(4,1-phenylene))bis(2-chloroethanone)
• 1,1'-(oxydi-4,1-phenylene)bis[2-chloroethanone]
• 4,4'-bis(chloroacetyl)diphenyl ether
• 4,4'-Oxybis(2-chloroacetophenone)
• Bis-(4-chloracetyl-phenyl)-aether
• Bis(4-chloroacetophenyl) ether
• Bis(4-Chloroacetylphenyl)Ether
• Clofenoxide
• Clofenoxyde
• Clofenoxydo
• Clofenoxydum
• Stamycil
• Tox21_111802
• 3030-53-3
• 1B2Z1IL2P8
• 4,4'-Oxybis[2-chloroacetophenone]
• Bis(4-chloroacetylphenyl) ether
• NSC 104973
• JVVSVPLSTGMSJT-UHFFFAOYSA-N
• Ethanone,1'-(oxydi-4,1-phenylene)bis[2-chloro-
• Q27252178
• CLOFENOXYDE [INN]
• NSC-104973
• CAS-3030-53-3
• 2087-CB
• NSC104973
• 2087 CB
• NCGC00160419-01
• SCHEMBL882741
• Bis(chloracetyl-4-phenyl) oxide
• 2-Chloro-1-{4-[4-(2-chloroacetyl)phenoxy]phenyl}ethan-1-one
• AKOS005592979
• Clofenoxyde [INN:DCF]
• DTXSID0046143
• CHEMBL1367746
• NS00122695
• Acetophenone,4'''-oxybis[2-chloro-
• 2087 C. B.
• UNII-1B2Z1IL2P8
• Ethanone, 1,1'-(oxydi-4,1-phenylene)bis[2-chloro-
• alpha-(4-Chlorophenoxy)-N-(2-diethylaminoethyl)acetamide
• DTXCID8026143
• Ethanone,1,1'-(oxydi-4,1-phenylene)bis[2-chloro-

• Inchi： 1S/C16H12Cl2O3/c17-9-15(19)11-1-5-13(6-2-11)21-14-7-3-12(4-8-14)16(20)10-18/h1-8H,9-10H2
• InChI Key： JVVSVPLSTGMSJT-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)OC1C=CC(C(CCl)=O)=CC=1)=O

Computed Properties

• Exact Mass: 322.01600
• Monoisotopic Mass: 322.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.314
• Boiling Point: 481.2°C at 760 mmHg
• Flash Point: 192 ℃
• Refractive Index: 1.585 
• PSA: 43.37000
• LogP: 4.32190